Fasnall

• CAS No.: 929978-58-5
• Product Name: Fasnall
• Molecular Formula: C26H30N4O3S2
• Molecular Weight: 510.67
• IUPAC Name: (1-Benzyl-pyrrolidin-3-yl)-(5,6-dimethyl-thieno[2,3-d]pyrimidin-4-yl)-amine Tosylate
• Standard InChI: InChI=1S/C19H22N4S.C7H8O3S/c1-13-14(2)24-19-17(13)18(20-12-21-19)22-16-8-9-23(11-16)10-15-6-4-3-5-7-15;1-6-2-4-7(5-3-6)11(8,9)10/h3-7,12,16H,8-11H2,1-2H3,(H,20,21,22);2-5H,1H3,(H,8,9,10)
• Standard InChIKey: VAUJHROLFBFTTJ-UHFFFAOYSA-N
• SMILES: CC1=C(C)C2=C(NC3CN(CC4=CC=CC=C4)CC3)N=CN=C2S1.OS(=O)(C5=CC=C(C)C=C5)=O
• Appearance: Solid powder
• Description: Fasnall is a selective FASN inhibitor that acts through its co-factor binding sites. Fasnall also shows potent anti-tumor activity in the MMTV-Neu model of HER2(+) breast cancer, particularly when combined with carboplatin.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Fasnall
• Reference: 1: Alwarawrah Y, Hughes P, Loiselle D, Carlson DA, Darr DB, Jordan JL, Xiong J, Hunter LM, Dubois LG, Thompson JW, Kulkarni MM, Ratcliff AN, Kwiek JJ, Haystead TA. Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2(+) Breast Cancer. Cell Chem Biol. 2016 Jun 23;23(6):678-88. doi: 10.1016/j.chembiol.2016.04.011. Epub 2016 Jun 2. PubMed PMID: 27265747.
• Last Modified: Aug 20 2021